Cas no 1805595-79-2 (6-Bromomethyl-3-hydroxy-2-nitropyridine)

6-Bromomethyl-3-hydroxy-2-nitropyridine structure
1805595-79-2 structure
Product Name:6-Bromomethyl-3-hydroxy-2-nitropyridine
CAS No:1805595-79-2
MF:C6H5BrN2O3
MW:233.019500494003
CID:4901427
Update Time:2023-08-20

6-Bromomethyl-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromomethyl-3-hydroxy-2-nitropyridine
    • Inchi: 1S/C6H5BrN2O3/c7-3-4-1-2-5(10)6(8-4)9(11)12/h1-2,10H,3H2
    • InChI Key: KCCPTXYSDCYWLD-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=C([N+](=O)[O-])N=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.9

6-Bromomethyl-3-hydroxy-2-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029012167-250mg
6-Bromomethyl-3-hydroxy-2-nitropyridine
1805595-79-2 95%
250mg
$940.80 2022-04-01
Alichem
A029012167-1g
6-Bromomethyl-3-hydroxy-2-nitropyridine
1805595-79-2 95%
1g
$2,837.10 2022-04-01
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